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Abstract
This technical guide provides a comprehensive overview of the chemical safety data for 3-[(4-
Chlorophenyl)amino]propan-1-ol (CAS No: 68208-26-4) and its enantiomeric forms.

Designed for researchers, scientists, and professionals in drug development, this document

synthesizes critical information on hazard identification, toxicological properties, safe handling

protocols, and emergency procedures. By elucidating the causality behind safety measures,

this guide aims to foster a culture of safety and ensure the well-being of laboratory personnel

working with this compound. All data and protocols are grounded in authoritative sources to

ensure scientific integrity and trustworthiness.
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3-[(4-Chlorophenyl)amino]propan-1-ol and its stereoisomers are important intermediates in

organic synthesis, particularly in the preparation of pharmacologically active compounds.[1]

Understanding the chemical safety profile of these molecules is paramount for mitigating risks

in a research and development setting. This guide provides a detailed examination of the

known hazards and the requisite safety protocols for handling this class of compounds.

Chemical Identification:

Compound CAS Number Molecular Formula Molecular Weight

3-amino-3-(4-

chlorophenyl)propan-

1-ol

68208-26-4 C9H12ClNO 185.65 g/mol

(R)-3-Amino-3-(4-

chlorophenyl)propan-

1-ol

1213362-28-7 C9H12ClNO 185.65 g/mol

(S)-3-Amino-3-(4-

chlorophenyl)propan-

1-ol

886061-26-3 C9H12ClNO 185.65 g/mol

Hazard Identification and GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information. 3-[(4-
Chlorophenyl)amino]propan-1-ol is classified as a hazardous substance.

GHS Pictogram:

Signal Word:Warning[2][3]

GHS Hazard Statements:
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Code Statement Source

H302 Harmful if swallowed [2][3][4]

H315 Causes skin irritation [2][3][4]

H319 Causes serious eye irritation [2][3][4]

H335 May cause respiratory irritation [4]

GHS Precautionary Statements:

A comprehensive list of precautionary statements is provided in the Safety Data Sheets.[2][5]

Key statements include:

Prevention: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P264 (Wash hands

thoroughly after handling), P270 (Do not eat, drink or smoke when using this product), P271

(Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/protective

clothing/eye protection/face protection).[5][6]

Response: P301+P317 (IF SWALLOWED: Get medical help), P302+P352 (IF ON SKIN:

Wash with plenty of soap and water), P304+P340 (IF INHALED: Remove person to fresh air

and keep comfortable for breathing), P305+P351+P338 (IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact lenses, if present and easy to do. Continue

rinsing).[2][3][5]

Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405

(Store locked up).[5]

Disposal: P501 (Dispose of contents/container to an appropriate treatment and disposal

facility in accordance with applicable laws and regulations).[2][5]

Toxicological Profile
The primary routes of exposure to 3-[(4-Chlorophenyl)amino]propan-1-ol are ingestion, skin

contact, eye contact, and inhalation. The available data indicates that the compound is harmful

if swallowed and can cause irritation to the skin, eyes, and respiratory system.[2][3][4][7]
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Exposure Route Potential Health Effects Supporting Evidence

Ingestion

Harmful if swallowed. May

cause irritation of the digestive

tract.[7]

Classified as Acute Toxicity,

Oral, Category 4.[4]

Skin Contact

Causes skin irritation. May be

harmful if absorbed through

the skin.[7]

Classified as Skin Irritation,

Category 2.[4]

Eye Contact Causes serious eye irritation.
Classified as Serious Eye

Irritation, Category 2A.[4]

Inhalation
May cause respiratory tract

irritation.[7]

Classified as Specific target

organ toxicity — single

exposure, Category 3.[4]

Quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median lethal

concentration) are not readily available in the public domain from the conducted searches.

Further toxicological studies would be required to establish a more detailed dose-response

profile.

Safe Handling and Storage Protocols
Adherence to strict safety protocols is essential to minimize exposure and ensure a safe

working environment.

4.1. Engineering Controls

Ventilation: Handle in a well-ventilated place.[5][8] The use of a chemical fume hood is

strongly recommended to keep airborne concentrations low.[7]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[6]

4.2. Personal Protective Equipment (PPE)

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[5]
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Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[7] Gloves

must be inspected prior to use and should be selected based on the specifications of EU

Directive 89/686/EEC and the standard EN 374.[5][8] Wear impervious, flame-retardant

protective clothing.[5][8]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate cartridge.[5][7]

4.3. Hygiene Measures

Do not eat, drink, or smoke when using this product.[5][9]

Wash hands thoroughly after handling and before breaks.[5][9]

4.4. Storage Conditions

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][8][10]

Recommended storage temperatures may vary, with some sources suggesting refrigeration

(2-8°C).[11]

Store away from incompatible materials such as strong oxidizing agents.[12]

Experimental Workflows and Risk Assessment
A systematic approach to risk assessment is crucial before commencing any experimental work

with 3-[(4-Chlorophenyl)amino]propan-1-ol.

5.1. Risk Assessment Workflow

The following diagram illustrates a typical risk assessment workflow for handling this chemical.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://pim-resources.coleparmer.com/sds/07116.pdf
https://www.chemicalbook.com/msds/3-amino-3-4-chloro-phenyl-propan-1-ol.pdf
https://www.chemicalbook.com/msds/S-3-Amino-3-4-chlorophenyl-propan-1-ol.pdf
https://www.chemicalbook.com/msds/3-amino-3-4-chloro-phenyl-propan-1-ol.pdf
https://www.chemicalbook.com/msds/S-3-Amino-3-4-chlorophenyl-propan-1-ol.pdf
https://www.chemicalbook.com/msds/3-amino-3-4-chloro-phenyl-propan-1-ol.pdf
https://pim-resources.coleparmer.com/sds/07116.pdf
https://www.chemicalbook.com/msds/3-amino-3-4-chloro-phenyl-propan-1-ol.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-3amino1propanol-CASNO-156-87-01072-EN.aspx
https://www.chemicalbook.com/msds/3-amino-3-4-chloro-phenyl-propan-1-ol.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-3amino1propanol-CASNO-156-87-01072-EN.aspx
https://www.chemicalbook.com/msds/3-amino-3-4-chloro-phenyl-propan-1-ol.pdf
https://www.chemicalbook.com/msds/S-3-Amino-3-4-chlorophenyl-propan-1-ol.pdf
https://www.echemi.com/sds/3-aminopropanol-pid_Seven4649.html
https://www.bldpharm.com/products/1213362-28-7.html
https://www.fishersci.com/store/msds?partNumber=AC423511000&productDescription=CALCIUM+CARBONATE+99%2B+ACS+100G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b2511358/docs?utm_src=pdf-body#3-4-chlorophenyl-amino-propan-1-ol-chemical-safety-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2511358?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Risk Assessment Workflow for 3-[(4-Chlorophenyl)amino]propan-1-ol

1. Identify Hazards
(H302, H315, H319, H335)

2. Evaluate Risks
(Likelihood & Severity of Exposure)

3. Implement Control Measures

3a. Engineering Controls
(Fume Hood)

3b. Administrative Controls
(SOPs, Training)

3c. Personal Protective Equipment
(Gloves, Goggles)

4. Conduct Experiment

5. Review and Update
(Assess Effectiveness of Controls)

Re-evaluate

Click to download full resolution via product page

Caption: A workflow for assessing and mitigating risks associated with handling 3-[(4-
Chlorophenyl)amino]propan-1-ol.

5.2. Step-by-Step Protocol for Handling and Use

Preparation: Before handling, ensure all necessary engineering controls are functioning

correctly and all required PPE is available and in good condition. Review the Safety Data
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Sheet (SDS).

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to minimize inhalation exposure. Avoid the formation of dust and aerosols.[5][8]

Reaction Setup: Set up the reaction in a well-ventilated area, preferably within a fume hood.

Ensure all glassware is properly secured.

Post-Reaction Work-up: Quench the reaction and perform extractions within the fume hood.

Decontamination and Waste Disposal: Decontaminate all surfaces and equipment after use.

Dispose of chemical waste in appropriately labeled containers according to institutional and

local regulations.[5]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical.

6.1. First-Aid Measures
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Exposure Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[5][7] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[8] Seek immediate medical

attention.[13]

Skin Contact

Immediately remove all contaminated clothing.

[13] Wash the affected area with plenty of soap

and water for at least 15 minutes.[7][8] Seek

medical attention if irritation occurs.[5]

Eye Contact

Immediately rinse with water for several

minutes, holding the eyelids open.[5][13]

Remove contact lenses if present and easy to

do. Continue rinsing.[5][13] Seek immediate

medical attention.[13]

Ingestion

Rinse mouth with water.[5][8] Do NOT induce

vomiting.[8][13] Never give anything by mouth to

an unconscious person.[8] Call a physician or

Poison Control Center immediately.[8]

6.2. Accidental Release Measures

Evacuation: Evacuate personnel from the affected area.[8]

Ventilation: Ensure adequate ventilation.[8]

Ignition Sources: Remove all sources of ignition.[5][8]

Containment and Clean-up: Wear appropriate PPE.[8] Absorb the spill with inert material

(e.g., sand, vermiculite) and place it in a suitable, closed container for disposal.[5][7] Do not

let the chemical enter drains.[5][8]

Disposal: Dispose of the collected material in accordance with local, state, and federal

regulations.[5]
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6.3. Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

[8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5][7]

Conclusion
While 3-[(4-Chlorophenyl)amino]propan-1-ol is a valuable chemical intermediate, it presents

moderate health hazards that necessitate careful handling. A thorough understanding of its

toxicological profile, coupled with the consistent application of engineering controls, personal

protective equipment, and safe work practices, is essential for mitigating risks. This guide

provides the foundational knowledge for researchers and drug development professionals to

work safely with this compound. It is imperative to always consult the most current Safety Data

Sheet before use and to adhere to all institutional safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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